Cas no 62288-83-9 (Desmopressin Acetate)

• Product Name: Desmopressin Acetate
• CAS No: 62288-83-9
• MF: C₄₈H₆₈N₁₄O₁₄S₂
• MW: 1129.26892757416
• CID: 507163
• PubChem ID: 64758
• Update Time: 2025-07-24

Desmopressin Acetate Chemical and Physical Properties

Names and Identifiers

• Vasopressin,1-(3-mercaptopropanoic acid)-8-D-arginine-, monoacetate (salt) (9CI)
• Desmopressin Acetate
• DDAVP
• Minirine
• Octostim
• Stimate
• 1-(3-Mercaptopropionic acid)-8-D-arginine vasopressin monoacetate
• Emosint
• Acetic acid;(2R)-N-[(2S)-1-[(2-amino-2-oxoethyl)amino]-5-(diaminomethylideneamino)-1-oxopentan-2-yl]
• [deamino-Cys1, D-Arg8]-Vasopressin acetate
• 2-({1-[13-BENZYL-10-(2-CARBAMOYLETHYL)-7-(CARBAMOYLMETHYL)-16-[(4-HYDROXYPHENYL)METHYL]-6,9,12,15,18-PENTAOXO-1,2-DITHIA-5,8,11,14,17-PENTAAZACYCLOICOSANE-4-CARBONYL]PYRROLIDIN-2-YL}FORMAMIDO)-5-CARBAMIMIDAMIDO-N-(CARBAMOYLMETHYL)PENTANAMIDE; ACETIC ACID
• 16679-58-6 (free base)
• 1-(3-Mercaptopropanoic Acid)-8-d-arginine Vasopressin Monoacetate
• HY-17370
• CS-0952
• Desmospray
• SCHEMBL1172203
• 62288-83-9
• AS-73147
• Vasopressin, 1-(3-mercaptopropanoic acid)-8-D-arginine-,monoacetate (salt)
• Desmopressin (Acetate)

• MDL： MFCD00133962
• Inchi： 1S/C46H64N14O12S2.C2H4O2/c47-35(62)15-14-29-40(67)58-32(22-36(48)63)43(70)59-33(45(72)60-18-5-9-34(60)44(71)56-28(8-4-17-52-46(50)51)39(66)53-23-37(49)64)24-74-73-19-16-38(65)54-30(21-26-10-12-27(61)13-11-26)41(68)57-31(42(69)55-29)20-25-6-2-1-3-7-25;1-2(3)4/h1-3,6-7,10-13,28-34,61H,4-5,8-9,14-24H2,(H2,47,62)(H2,48,63)(H2,49,64)(H,53,66)(H,54,65)(H,55,69)(H,56,71)(H,57,68)(H,58,67)(H,59,70)(H4,50,51,52);1H3,(H,3,4)
• InChI Key： MLSVJHOYXJGGTR-UHFFFAOYSA-N
• SMILES： S1CC(C(N2CCCC2C(NC(C(NCC(N)=O)=O)CCC/N=C(\N)/N)=O)=O)NC(C(CC(N)=O)NC(C(CCC(N)=O)NC(C(CC2C=CC=CC=2)NC(C(CC2C=CC(=CC=2)O)NC(CCS1)=O)=O)=O)=O)=O.OC(C)=O

Computed Properties

• Exact Mass: 1128.45000
• Monoisotopic Mass: 1128.448
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 14
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 78
• Rotatable Bond Count: 19
• Complexity: 2070
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 526

Experimental Properties

• Density: 1.56 g/cm3
• Melting Point: 170-172°C
• Boiling Point: 1667.7ºC at 760 mmHg
• Flash Point: 962.4ºC
• PSA: 523.31000
• LogP: 1.61440

Desmopressin Acetate Security Information

• Safety Instruction： S36
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on Desmopressin Acetate

Desmopressin Acetate (CAS No: 62288-83-9) - A Comprehensive Overview

Desmopressin Acetate, chemically designated as 9-deamino-8-D-argine vasopressin, is a synthetic analog of vasopressin, a hormone naturally produced by the hypothalamus. Its CAS number, 62288-83-9, uniquely identifies it within the chemical registry. This compound has garnered significant attention in the field of pharmaceuticals due to its diverse therapeutic applications and mechanisms of action.

The primary pharmacological effects of Desmopressin Acetate are centered around its ability to stimulate the release of von Willebrand factor from endothelial cells and promote platelet aggregation. These properties make it particularly valuable in treating conditions related to bleeding disorders and diabetes insipidus. The compound's structure, featuring a modified arginine residue at the 8-position, enhances its stability and prolonged duration of action compared to natural vasopressin.

Recent advancements in the understanding of Desmopressin Acetate have highlighted its potential in managing nocturnal enuresis, a condition characterized by recurrent nighttime bedwetting. Clinical trials have demonstrated its efficacy in reducing the frequency of nocturnal enuresis episodes by up to 70% in pediatric patients. The mechanism behind this effect is attributed to its potent antidiuretic activity, which reduces urine production during sleep.

In addition to its well-documented applications, research is ongoing to explore the therapeutic potential of Desmopressin Acetate in other medical domains. For instance, studies have investigated its role in mitigating symptoms associated with neurogenic diabetes insipidus, a condition often arising from hypothalamic or pituitary gland dysfunction. The compound's ability to restore normal fluid balance by targeting vasopressin receptors offers a promising therapeutic approach for patients suffering from this disorder.

The synthesis and formulation of Desmopressin Acetate have also seen significant improvements, leading to more efficient and patient-friendly delivery methods. Nasal sprays and tablets are now widely available, providing alternatives to traditional intranasal solutions. These formulations enhance patient compliance and reduce the risk of local irritation associated with some delivery systems.

The pharmacokinetic profile of Desmopressin Acetate is another area of active research. Studies have shown that the compound exhibits rapid absorption following intranasal administration, with peak plasma concentrations reached within 15-30 minutes. This rapid onset of action makes it an ideal choice for acute treatment scenarios, such as bleeding episodes in patients with mild hemophilia A or von Willebrand disease.

Economic aspects also play a crucial role in the adoption and accessibility of Desmopressin Acetate. The compound's synthesis involves complex chemical processes that require high-purity raw materials and stringent quality control measures. Despite these challenges, advancements in synthetic methodologies have led to more cost-effective production techniques, making it more affordable for widespread use.

The regulatory landscape surrounding Desmopressin Acetate has evolved over the years, reflecting its expanding therapeutic applications. Regulatory bodies such as the FDA and EMA have approved it for various indications, including treatment of central diabetes insipidus and nocturnal enuresis. Ongoing clinical trials aim to expand its approval for additional conditions, further solidifying its role as a versatile therapeutic agent.

Future directions in research on Desmopressin Acetate include exploring its potential in neurodegenerative diseases and investigating novel delivery systems that could enhance its bioavailability and reduce side effects. The compound's unique mechanism of action and structural properties make it a promising candidate for further therapeutic exploration.